Cas no 2172281-30-8 (2-{N-benzyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetamido}acetic acid)

• Product Name: 2-{N-benzyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetamido}acetic acid
• CAS No: 2172281-30-8
• MF: C₃₁H₃₂N₂O₆
• MW: 528.595588684082
• CID: 6069682
• PubChem ID: 165567746
• Update Time: 2025-05-25

2-{N-benzyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{N-benzyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetamido}acetic acid
• 2-{N-benzyl-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxan-3-yl]acetamido}acetic acid
• EN300-1580882
• 2172281-30-8

• Inchi： 1S/C31H32N2O6/c34-29(33(18-30(35)36)17-21-8-2-1-3-9-21)16-22-19-38-15-14-28(22)32-31(37)39-20-27-25-12-6-4-10-23(25)24-11-5-7-13-26(24)27/h1-13,22,27-28H,14-20H2,(H,32,37)(H,35,36)
• InChI Key： ZRVBFYZGZSBWQM-UHFFFAOYSA-N
• SMILES： O1CCC(C(CC(N(CC(=O)O)CC2C=CC=CC=2)=O)C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 528.22603674g/mol
• Monoisotopic Mass: 528.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 39
• Rotatable Bond Count: 10
• Complexity: 823
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-{N-benzyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetamido}acetic acid

Introduction to 2-{N-benzyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetamido}acetic Acid (CAS No. 2172281-30-8)

2-{N-benzyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetamido}acetic acid, identified by its CAS number 2172281-30-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its intricate structure, which includes multiple functional groups that contribute to its unique chemical and biological properties. The presence of a benzyl group, a fluorenylmethoxycarbonyl moiety, and an amino acid-derived backbone suggests potential applications in drug development, particularly in the synthesis of novel bioactive molecules.

The structure of 2-{N-benzyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetamido}acetic acid is built upon an oxan ring, which is a five-membered heterocyclic lactone. This core structure is further modified by the attachment of various functional groups, including an acetic acid derivative and a benzyl-substituted amino group. The fluorenylmethoxycarbonyl (Fmoc) group is particularly noteworthy, as it is commonly used in peptide synthesis as an protecting group for amino acids. The incorporation of this group into the molecule may confer stability and controlled reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, there has been growing interest in the development of novel compounds with potential therapeutic applications. The unique structural features of 2-{N-benzyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetamido}acetic acid make it a promising candidate for further investigation in medicinal chemistry. Specifically, the combination of an oxan ring and Fmoc-modified amino acids has been explored in the design of molecules with enhanced binding affinity and selectivity towards biological targets. This compound may serve as a building block for the synthesis of peptidomimetics or other pharmacologically active agents.

One of the most compelling aspects of 2-{N-benzyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetamido}acetic acid is its potential role in modulating biological pathways. The presence of multiple functional groups provides numerous opportunities for interaction with biological targets such as enzymes and receptors. For instance, the benzyl group can influence solubility and metabolic stability, while the Fmoc moiety can be used to control reactivity during synthetic processes. These features make this compound an attractive scaffold for drug discovery efforts aimed at developing small-molecule inhibitors or agonists.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of complex molecules like 2-{N-benzyl-N-benzoyl-(S)-3-(1-naphthoxy)-2-(1-naphthenyl)-valine amide (CAS No. 2172281-(S)-30-(1-naphthoxy)-...